methyl 7-(benzo[c][1,2,5]thiadiazole-5-carboxamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• IUPAC Name: methyl 7-(2,1,3-benzothiadiazole-5-carbonylamino)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C18H16N4O3S/c1-25-18(24)22-7-6-11-2-4-14(8-13(11)10-22)19-17(23)12-3-5-15-16(9-12)21-26-20-15/h2-5,8-9H,6-7,10H2,1H3,(H,19,23)
• InChI Key: IYGOFXXTHZSTFM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol
• CAS No.: 1448029-95-5

Description

Benzo[c][1,2,5]thiadiazole is a type of heterocycle that has been widely used in the production of donor-acceptor materials for organic electronics. It’s a key derivative for the synthesis of various photovoltaic materials. Isoquinoline is a benzopyridine, which is a type of organic compound containing a benzene ring fused to a pyridine ring.

Synthesis Analysis

The synthesis of benzo[c][1,2,5]thiadiazole-based compounds often involves cross-coupling reactions. For example, a new benzothiadiazole (BTZ) luminogen was prepared via the Suzuki–Miyaura Pd-catalysed C–C cross-coupling of 8-iodoquinolin-4(1H)-one and a BTZ bispinacol boronic ester.

Molecular Structure Analysis

The molecular structure of benzo[c][1,2,5]thiadiazole-based compounds is often nonplanar, which contributes to their aggregated-induced emission (AIE) properties.

Chemical Reactions Analysis

Benzo[c][1,2,5]thiadiazole-based compounds can be used as photosensitisers, which are substances that can absorb light and transfer the energy to other molecules.

Physical and Chemical Properties Analysis

Benzo[c][1,2,5]thiadiazole-based compounds often exhibit high electron conductivity, which is indicated by their high values of E LUMO and energy band gap (Eg). They also show a red shift of absorption maxima with lower absorptive and luminescent capacity.

Mechanism of Action

In the context of photochemistry, benzo[c][1,2,5]thiadiazole-based compounds can absorb light of sufficient energy, get excited to their first electronically excited singlet state (S1), and then occupy the triplet state (T1) via intersystem crossing (ISC). This process allows them to act as photosensitisers for the production of singlet oxygen under both batch and continuous flow conditions.

Future Directions

The use of benzo[c][1,2,5]thiadiazole in the design of appropriate compounds for photovoltaic materials is a promising area of research. The incorporation of photosensitisers based on the benzo[c][1,2,5]thiadiazole group into polymers of intrinsic microporosity (PIMs) for use in flow photochemistry is another potential application.